1-(4-chlorophenyl)-5-[(1-naphthyloxy)methyl]-1H-tetrazole

• IUPAC Name: 1-(4-chlorophenyl)-5-(naphthalen-1-yloxymethyl)tetrazole
• InChI: InChI=1S/C18H13ClN4O/c19-14-8-10-15(11-9-14)23-18(20-21-22-23)12-24-17-7-3-5-13-4-1-2-6-16(13)17/h1-11H,12H2
• InChI Key: BYGCXSXECIHVGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2OCC3=NN=NN3C4=CC=C(C=C4)Cl
• Molecular Formula: C18H13ClN4O
• Molecular Weight: 336.8 g/mol

Description

1-(4-chlorophenyl)-5-[(1-naphthyloxy)methyl]-1H-tetrazole, also known as TAK-637, is a tetrazole-based compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. TAK-637 has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 1-(4-chlorophenyl)-5-[(1-naphthyloxy)methyl]-1H-tetrazole is not fully understood, but it is believed to act as a selective antagonist of the orexin 1 receptor. Orexin is a neuropeptide that plays a key role in regulating wakefulness and arousal, and antagonizing the orexin 1 receptor has been shown to promote sleep.
Biochemical and Physiological Effects:
In addition to its effects on sleep, 1-(4-chlorophenyl)-5-[(1-naphthyloxy)methyl]-1H-tetrazole has also been found to have a range of other biochemical and physiological effects. It has been shown to reduce anxiety and improve cognitive function in animal models, and may have potential as a treatment for conditions such as anxiety disorders and cognitive impairment.

Advantages and Limitations for Lab Experiments

One advantage of 1-(4-chlorophenyl)-5-[(1-naphthyloxy)methyl]-1H-tetrazole is that it is highly selective for the orexin 1 receptor, which reduces the risk of off-target effects and improves the specificity of experiments. However, one limitation is that it has a relatively short half-life, which may make it difficult to maintain consistent levels in experiments over a prolonged period of time.

Future Directions

There are numerous potential future directions for research on 1-(4-chlorophenyl)-5-[(1-naphthyloxy)methyl]-1H-tetrazole. One area of interest is its potential as a treatment for sleep disorders in humans. Further studies will be needed to determine its safety and efficacy in humans, as well as optimal dosing and administration regimens. Other potential areas of investigation include its use as a treatment for anxiety disorders and cognitive impairment, as well as its potential as a tool for investigating the role of the orexin system in various physiological processes.

Scientific Research Applications

1-(4-chlorophenyl)-5-[(1-naphthyloxy)methyl]-1H-tetrazole has been the subject of numerous scientific studies, with researchers investigating its potential therapeutic applications in a variety of areas. One area of particular interest is its use as a treatment for sleep disorders. Studies have shown that 1-(4-chlorophenyl)-5-[(1-naphthyloxy)methyl]-1H-tetrazole can improve sleep quality and increase the duration of sleep in animal models.